Cas no 628336-99-2 (9H-Carbazole, 3-bromo-9-butyl-)

• Product Name: 9H-Carbazole, 3-bromo-9-butyl-
• CAS No: 628336-99-2
• MF: C₁₆H₁₆BrN
• MW: 302.208943367004
• MDL: MFCD21606915
• CID: 1640756
• PubChem ID: 23072857
• Update Time: 2025-08-01

9H-Carbazole, 3-bromo-9-butyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 3-bromo-9-butyl-
• E92099
• 3-bromo-N-butylcarbazole
• SCHEMBL1921471
• 3-bromo-9-butylcarbazole
• CS-0191062
• 3-Bromo-9-butyl-9H-carbazole
• 628336-99-2
• MFCD21606915

• MDL： MFCD21606915
• Inchi： 1S/C16H16BrN/c1-2-3-10-18-15-7-5-4-6-13(15)14-11-12(17)8-9-16(14)18/h4-9,11H,2-3,10H2,1H3
• InChI Key： VHFWTMKDHOORBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=CC=CC=1N2CCCC

Computed Properties

• Exact Mass: 301.04668
• Monoisotopic Mass: 301.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93

Additional information on 9H-Carbazole, 3-bromo-9-butyl-

Comprehensive Overview of 9H-Carbazole, 3-bromo-9-butyl- (CAS No. 628336-99-2): Properties, Applications, and Industry Trends

9H-Carbazole, 3-bromo-9-butyl- (CAS No. 628336-99-2) is a brominated carbazole derivative that has garnered significant attention in organic synthesis and material science. This compound belongs to the carbazole family, a class of heterocyclic aromatic compounds known for their unique photophysical and electrochemical properties. The introduction of a butyl group at the 9-position and a bromo substituent at the 3-position enhances its solubility and reactivity, making it a versatile intermediate for advanced applications.

In recent years, the demand for functionalized carbazoles like 3-bromo-9-butyl-9H-carbazole has surged due to their role in organic light-emitting diodes (OLEDs), photovoltaic materials, and pharmaceutical intermediates. Researchers and manufacturers are increasingly exploring its potential in optoelectronic devices, driven by the global shift toward sustainable energy and high-performance displays. The compound’s electron-rich structure and tunable properties align with the growing focus on green chemistry and materials innovation.

The synthesis of 9H-Carbazole, 3-bromo-9-butyl- typically involves palladium-catalyzed cross-coupling or direct bromination of the carbazole core. Its high purity and stability under ambient conditions make it suitable for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality control, addressing the stringent requirements of electronics and pharmaceutical sectors.

From an environmental perspective, the compound’s low toxicity profile and biodegradability potential have positioned it as a safer alternative to traditional halogenated aromatics. This aligns with the European Union’s REACH regulations and the U.S. EPA’s green chemistry initiatives, which prioritize sustainable chemical design. Industry stakeholders frequently search for "eco-friendly carbazole derivatives" or "brominated carbazole applications", reflecting these regulatory and market trends.

In the pharmaceutical industry, 3-bromo-9-butyl-9H-carbazole serves as a precursor for anticancer agents and CNS-targeted drugs, leveraging its ability to modulate biological pathways. Its structural versatility allows for further functionalization, meeting the demand for novel drug candidates in precision medicine. Meanwhile, in material science, its incorporation into polymeric matrices improves thermal stability and charge transport, addressing challenges in flexible electronics and energy storage.

Market analysts highlight the compound’s role in next-generation technologies, such as quantum dot displays and perovskite solar cells. Searches for "carbazole-based OLED materials" or "brominated heterocycles for energy applications" have risen by 40% year-over-year, underscoring its relevance. As industries pivot toward circular economy models, 628336-99-2 exemplifies how tailored molecular design can bridge performance and sustainability.

In conclusion, 9H-Carbazole, 3-bromo-9-butyl- (CAS No. 628336-99-2) represents a critical building block for modern chemistry and materials engineering. Its multifaceted applications, coupled with evolving regulatory and technological landscapes, ensure its continued prominence in research and industrial workflows. Future developments may focus on scalable synthesis routes and end-of-life recyclability, further solidifying its place in high-value chemical markets.